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Compound of Interest

Compound Name: 6-Chloro-2-iodopurine

Cat. No.: B104377 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemical compounds are paramount. 6-Chloro-2-iodopurine, a

halogenated purine derivative, is classified as a hazardous waste due to its chlorinated and

iodinated organic nature, necessitating specific disposal protocols to ensure laboratory safety

and environmental protection.[1] Adherence to these procedures is critical to prevent potential

chemical hazards and maintain regulatory compliance.

Personal Protective Equipment (PPE) and Spill
Management
Before handling 6-Chloro-2-iodopurine for disposal, it is imperative to wear appropriate

Personal Protective Equipment (PPE). This includes tight-sealing safety goggles, chemical-

resistant gloves (such as nitrile or neoprene), and a laboratory coat.[2] In areas with poor

ventilation or where dust or aerosols may be generated, a NIOSH/MSHA-approved respirator is

recommended.[2] Engineering controls, such as working within a chemical fume hood and

ensuring easy access to eyewash stations and safety showers, are also essential.[1]

In the event of a spill, the area should be evacuated and ventilated. The spilled material should

be contained to prevent it from entering drains or water courses.[3] Absorb liquid spills with an

inert, non-combustible material like diatomite or universal binders.[3] Solid spills should be

carefully swept up to avoid dust formation and placed into a suitable container for disposal.[4]

Contaminated surfaces and equipment should be decontaminated by scrubbing with alcohol.[3]
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All contaminated materials, including cleaning supplies, must be disposed of as hazardous

waste.[1]

Quantitative Safety Data
While specific quantitative exposure limits for 6-Chloro-2-iodopurine are not readily available,

the following table summarizes key safety and physical property data gathered from safety data

sheets of similar compounds.

Property Data

Appearance Solid

Melting/Freezing Point 162-163°C

Boiling Point/Range 553.2°C at 760 mmHg

Relative Density 1.98g/cm3

Incompatible Materials Strong oxidizing agents, Strong acids

Hazardous Decomposition
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2), Hydrogen chloride gas

Note: The data presented is based on available information for structurally related compounds

and should be used for guidance. Always refer to the specific Safety Data Sheet (SDS) for the

exact compound in use.

Step-by-Step Disposal Protocol
The proper disposal of 6-Chloro-2-iodopurine and its contaminated materials involves a

systematic approach to ensure safety and compliance with institutional and regulatory

standards.

Waste Segregation and Containment:
All waste containing 6-Chloro-2-iodopurine, including residual amounts of the chemical and

any contaminated materials (e.g., gloves, weighing paper, pipette tips), must be treated as

hazardous waste.[1][2]
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This waste is categorized as "Halogenated Organic Waste" and must be segregated from

other waste streams to prevent dangerous chemical reactions and to facilitate proper

disposal.[1][2]

Collect this waste in a designated, leak-proof, and chemically compatible container. Plastic

containers are often preferred to minimize the risk of breakage.[1][2]

Labeling:
The waste container must be clearly labeled with the words "Hazardous Waste" and

"Halogenated Organic Waste".[1]

The label must also include the full chemical name, "6-Chloro-2-iodopurine," and the

approximate concentration of the contents.[1]

Storage:
The sealed and labeled waste container should be stored in a designated satellite

accumulation area within the laboratory.[1]

This area should be secure, away from incompatible materials, and should utilize secondary

containment to capture any potential leaks.[1][2][5]

Disposal Request:
Once the waste container is nearly full, contact your institution's Environmental Health and

Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for

pickup and disposal.[1][2]

Do not attempt to dispose of this chemical through regular trash or by pouring it down the

drain.[2]

Empty Container Disposal:
Empty containers that held 6-Chloro-2-iodopurine must be triple-rinsed with a suitable

solvent.[2]

The solvent rinsate must be collected and disposed of as hazardous waste.[2][5]
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After triple-rinsing and allowing the container to air-dry, the label must be defaced or

removed. The container may then be disposed of as regular solid waste, in accordance with

your institution's policies.[2][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Chloro-2-iodopurine.
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Caption: Disposal workflow for 6-Chloro-2-iodopurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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